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Compound of Interest

Compound Name: SNAP5089

Cat. No.: B10774491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SNAP5089 is a potent and highly selective antagonist of the alpha-1A adrenergic receptor

(α1A-AR), a member of the G protein-coupled receptor (GPCR) superfamily.[1] It exhibits a 10-

to 100-fold higher affinity for the α1A subtype over the α1B and α1D subtypes.[1] Unlike some

related compounds, SNAP5089, a niguldipine analog, does not block calcium channels,

making it a specific tool for investigating α1A-AR mediated signaling pathways.[1] These

application notes provide detailed protocols for utilizing SNAP5089 in common in vitro cell-

based assays to characterize its antagonist activity and downstream cellular effects.

Mechanism of Action
SNAP5089 acts as a competitive antagonist at the α1A-adrenergic receptor. This receptor

primarily couples to the Gq/11 family of G-proteins. Upon activation by endogenous agonists

like norepinephrine and epinephrine, the α1A-AR initiates a signaling cascade involving the

activation of phospholipase C (PLC). PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-

bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the

release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). The

elevated intracellular Ca2+ and PKC activation lead to various cellular responses, including

smooth muscle contraction and proliferation. SNAP5089 blocks the initial binding of agonists to

the α1A-AR, thereby inhibiting this entire downstream signaling pathway.
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Data Presentation
The following table summarizes the reported antagonist affinity of SNAP5089 for the alpha-1A

adrenergic receptor.

Compound Parameter Value
Organism/Tiss
ue

Reference

SNAP5089 pKb 10.0
Rabbit Bladder

Neck
[1]

Note: The pKb value was determined by Schild regression analysis. The original source

mentions that deviations from the unit Schild regression slope question the robustness of this

particular data point.[1]
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Caption: α1A-Adrenergic Receptor Signaling and SNAP5089 Inhibition.

Experimental Workflow: Competitive Radioligand
Binding Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for SNAP5089 in In
Vitro Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10774491#snap5089-for-in-vitro-cell-based-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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